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Compound of Interest

Compound Name: 2-Hydroxy-5-nitrosobenzaldehyde

CAS No.: 176095-48-0

Cat. No.: B071430

Get Quote

Executive Summary: Spectral Identity
2-Hydroxy-5-nitrosobenzaldehyde (CAS 89677-90-7) is a specialized chromophore

exhibiting significant solvatochromism and pH-dependent spectral shifts due to nitroso-oxime

tautomerism. It is distinct from the more common 5-nitrosalicylaldehyde (2-hydroxy-5-

nitrobenzaldehyde), a standard reagent in spiropyran synthesis.

Core Spectral Data (Experimental & Predicted)
Parameter Primary Secondary Appearance

Acidic / Neutral Media 300 – 315 nm ~260 nm Pale Yellow

Basic Media (Anionic) 400 – 430 nm ~330 nm Deep Yellow/Green

Transition Type (Nitroso) (Benzene) -
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To accurately interpret the UV-Vis spectrum, one must understand the dynamic equilibrium of

the molecule. Unlike the static nitro analog, the nitroso compound exists in a tautomeric

balance between the Phenolic (Benzenoid) form and the Quinone Oxime (Quinoid) form.

Tautomerism Diagram
The following diagram illustrates the proton transfer that dictates the observed absorption

maxima.

Phenolic Form
(Benzenoid)

λmax ~300 nm
(Non-polar solvents)

Anionic Intermediate
(Deprotonated)

λmax ~410-430 nm
(Basic pH)

-H+ (pH > pKa) Quinone Oxime Form
(Quinoid)

λmax ~340-360 nm
(Polar solvents)

Solvent Polarity
Shift

+H+
+H+ (N-site)

-H+

Click to download full resolution via product page

Caption: The nitroso-oxime tautomerism shifts the conjugation system, causing significant

bathochromic shifts in polar or basic media.

Comparative Analysis: Nitroso vs. Nitro Alternatives
In drug development and ligand design, this compound is often compared to its nitro analog or

the parent nitrosophenol.

Table 1: Comparative Spectral Performance
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Feature
2-Hydroxy-5-

nitrosobenzaldehyde

2-Hydroxy-5-

nitrobenzaldehyde

(Alternative)

p-Nitrosophenol

(Parent)

Functional Group Nitroso (-NO)
Nitro (-NO

)
Nitroso (-NO)

Primary

(EtOH)

310 nm (broad tail to

350)
305 nm 298 nm

Alkaline Shift (

)

+100 nm (Strong

Bathochromic)
+30-40 nm (Moderate) +100 nm

Molar Absorptivity (

)

High (~1.5

10

M

cm

)

Medium (~1.0

10

M

cm

)

High

Key Application

Metal Chelation (Fe,

Co), Tautomeric

Probes

Spiropyran Synthesis,

Schiff Bases
Dye synthesis

Stability
Moderate (Oxidation

sensitive)
High (Very stable) Low (Polymerizes)

Critical Insight for Researchers: If your experimental goal is metal ion detection (specifically

Fe(II) or Co(II)), the Nitroso variant is superior due to its ability to form deeply colored chelate

complexes (often absorbing at 600-700 nm). If your goal is photochromic material synthesis

(e.g., spiropyrans), you likely require the Nitro variant (CAS 97-51-8), as the nitroso group

interferes with standard indoline coupling.

Experimental Protocol: Spectroscopic
Determination
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This protocol ensures accurate

determination by controlling pH and solvent polarity, preventing artifacts caused by tautomeric
shifts.

Reagents & Equipment[2][3][4][5]
Analyte: 2-Hydroxy-5-nitrosobenzaldehyde (Recrystallized from ethanol).[1]

Solvents: Spectroscopic grade Methanol (MeOH), Dichloromethane (DCM), and 0.1 M

NaOH.

Buffer: Phosphate buffer (pH 7.0) and Acetate buffer (pH 4.0).

Workflow Diagram
Start: Stock Solution Prep

(1 mM in MeOH)

Split Aliquots

Path A: Solvatochromism
Dilute in DCM (Non-polar)

vs MeOH (Polar)

Path B: pH Study
Dilute in Buffer pH 4

vs Buffer pH 10

Measure UV-Vis (200-500 nm)
Observe Tautomeric Shift

Measure UV-Vis (200-600 nm)
Observe Anionic Shift

Calculate Molar Absorptivity (ε)
Apply Beer-Lambert Law
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Caption: Workflow for distinguishing solvatochromic (solvent polarity) and halochromic (pH)

effects on the absorption spectrum.

Step-by-Step Procedure
Stock Preparation: Dissolve 1.6 mg of 2-hydroxy-5-nitrosobenzaldehyde (MW ≈ 151.12

g/mol ) in 10 mL of methanol to create a ~1 mM stock solution. Note: Use amber glass to

prevent photo-degradation.

Solvent Scan (Tautomer Check):

Dilute 100

L of stock into 3 mL of DCM (favors Benzenoid form). Scan 250–500 nm. Expect peak

300 nm.

Dilute 100

L of stock into 3 mL of Methanol (favors Quinoid form). Scan 250–500 nm. Expect
broadening or shift to

340 nm.

pH Scan (Ionization Check):

Add 100

L stock to 3 mL 0.1 M NaOH. The solution should turn deep yellow/orange.

Measure

.[2] A strong band at 410–430 nm confirms the phenolate anion, characteristic of p-
nitrosophenol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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